Cas no 941999-15-1 (N'-cycloheptyl-N-(4-hydroxyphenyl)ethanediamide)

• Product Name: N'-cycloheptyl-N-(4-hydroxyphenyl)ethanediamide
• CAS No: 941999-15-1
• MF: C₁₅H₂₀N₂O₃
• MW: 276.3309
• CID: 5460744
• Update Time: 2025-05-23

N'-cycloheptyl-N-(4-hydroxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-cycloheptyl-N'-(4-hydroxyphenyl)oxamide
• N1-cycloheptyl-N2-(4-hydroxyphenyl)oxalamide
• VU0504052-1
• N'-cycloheptyl-N-(4-hydroxyphenyl)ethanediamide

• Inchi： 1S/C15H20N2O3/c18-13-9-7-12(8-10-13)17-15(20)14(19)16-11-5-3-1-2-4-6-11/h7-11,18H,1-6H2,(H,16,19)(H,17,20)
• InChI Key： AQBCILCDXHEILV-UHFFFAOYSA-N
• SMILES： O=C(C(N([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)N([H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 330
• XLogP3: 2.8
• Topological Polar Surface Area: 78.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-cycloheptyl-N-(4-hydroxyphenyl)ethanediamide

Research Brief on N'-cycloheptyl-N-(4-hydroxyphenyl)ethanediamide (CAS: 941999-15-1): Recent Advances and Applications

N'-cycloheptyl-N-(4-hydroxyphenyl)ethanediamide (CAS: 941999-15-1) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetic properties, and efficacy in various disease models. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its role in drug discovery and development.

One of the key areas of interest is the compound's interaction with specific biological targets. Recent in vitro studies have demonstrated that N'-cycloheptyl-N-(4-hydroxyphenyl)ethanediamide exhibits high affinity for certain enzymes involved in inflammatory pathways. For instance, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), a critical enzyme in the prostaglandin synthesis pathway, suggesting its potential as an anti-inflammatory agent. These findings are supported by molecular docking simulations, which reveal stable binding interactions between the compound and the active site of COX-2.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. Preliminary in vivo studies using murine models have indicated that N'-cycloheptyl-N-(4-hydroxyphenyl)ethanediamide can induce apoptosis in certain cancer cell lines, particularly those associated with breast and prostate cancers. The compound's ability to modulate the expression of apoptosis-related proteins, such as Bcl-2 and Bax, has been identified as a possible mechanism underlying its anti-cancer effects. These results are promising and warrant further investigation in clinical settings.

Another noteworthy aspect of this compound is its pharmacokinetic profile. Recent pharmacokinetic studies have revealed that N'-cycloheptyl-N-(4-hydroxyphenyl)ethanediamide exhibits favorable bioavailability and metabolic stability, making it a viable candidate for oral administration. Moreover, its low toxicity profile, as evidenced by acute and sub-chronic toxicity studies in animal models, further supports its potential for therapeutic use. However, additional studies are needed to assess its long-term safety and potential drug-drug interactions.

The synthesis and optimization of N'-cycloheptyl-N-(4-hydroxyphenyl)ethanediamide have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, which could facilitate its transition from the laboratory to clinical trials. Furthermore, structure-activity relationship (SAR) studies have identified key structural modifications that enhance its biological activity, paving the way for the design of next-generation derivatives with improved efficacy and selectivity.

In conclusion, N'-cycloheptyl-N-(4-hydroxyphenyl)ethanediamide (CAS: 941999-15-1) represents a promising compound with diverse therapeutic potential. Its anti-inflammatory and anti-cancer properties, coupled with its favorable pharmacokinetic profile, make it a compelling candidate for further development. Future research should focus on advancing its preclinical evaluation and exploring its mechanisms of action in greater detail. As the field continues to evolve, this compound may play a pivotal role in addressing unmet medical needs in various disease areas.